2-Acetamido-2-deoxyglucosylgalactitol

• CAS RN: 76319-51-2
• Molecular Formula: C14H27NO11
• Molecular Weight: 385.36 g/mol
• IUPAC Name: N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3R,4S,5R)-1,2,4,5,6-pentahydroxyhexan-3-yl]oxyoxan-3-yl]acetamide
• InChI: InChI=1S/C14H27NO11/c1-5(19)15-9-12(24)11(23)8(4-18)25-14(9)26-13(7(21)3-17)10(22)6(20)2-16/h6-14,16-18,20-24H,2-4H2,1H3,(H,15,19)/t6-,7+,8-,9-,10+,11-,12-,13-,14+/m1/s1
• InChI Key: PJAADWAJCPITFH-BTQUHPNKSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1O[C@H]([C@H](CO)O)[C@H]([C@@H](CO)O)O)CO)O)O
• SMILES: CC(=O)NC1C(C(C(OC1OC(C(CO)O)C(C(CO)O)O)CO)O)O
• synonyms: 2-acetamido-2-deoxyglucosyl-(1-3)-galactitol; 2-acetamido-2-deoxyglucosylgalactitol; 2-ADGG

Description

Beta-D-GlcpNAc-(1->3)-D-Gal-OH is a disaccharide that is D-galactitol in which the hydroxy group at position 3 has been converted to the corresponding 2-acetamido-2-deoxy-beta-D-glucopyranoside. It is an amino disaccharide and a member of acetamides. It derives from a N-acetyl-beta-D-glucosamine and a galactitol.

Scientific Research Applications

1. Behavior in Sequential Reactions

The behavior of 2-acetamido-2-deoxy-α-D-glucopyranosyl residue in sequential reactions like hydrazinolysis, N-reacetylation, reduction, and methylation has been investigated. The studies reveal the presence of by-products and 2-acetamido-2-deoxyglucitol derivatives, suggesting complex kinetic processes (Michalski et al., 1984).

2. Synthesis of Derivatives

Research shows the successful synthesis of O-(2-Acetamido-2-deoxygalactosyl)tyrosine through conjugate addition of phenols to 2-Nitrogalactal, highlighting its utility in creating derivatives (Khodair et al., 2003).

3. Adjuvant Activity

Compounds like 2-acetamido-2-deoxy-3-O-(D-2-propionyl-L-alanine)-D-glucopyranose have been synthesized and shown to have adjuvant activity, indicating potential for immunological applications (Merser et al., 1975).

4. Role in Oligosaccharide Synthesis

The use of 2-acetamido-2-deoxythioglycosides in β-glycoside formation and oligosaccharide synthesis has been studied. These findings can impact the understanding of glycosidic bond formation in natural 2-acetamido-2-deoxyglycosides (Mong et al., 2012).

5. Inhibition Properties

Studies on 2-acetamido-1,4-imino-1,2,4-tridesoxy-D-galactitol, a derivative of 2-acetamido-2-deoxy-D-glucose, show it to be a competitive inhibitor of human lysosomal β-hexosaminidase A, providing insights into enzymatic inhibition (Liessem et al., 1993).

6. Analysis in Glycopeptides

2-Acetamido-2-deoxy-D-glucopyranosyl residues have been analyzed under reductive-cleavage conditions, contributing to the understanding of their behavior in complex molecular structures like glycopeptides and oligosaccharides (Bennek et al., 1986).